2,4-Dichloro-6-fluoropyrimidine
Overview
Description
2,4-Dichloro-6-fluoropyrimidine is a halogenated heterocyclic compound . It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of 2,4-Dichloro-6-fluoropyrimidine involves slowly adding 5-fluorouracil, trichloroethylene, and triphosgene into a tertiary amine catalyst at room temperature . The reaction process is performed under normal pressure, and is simple and convenient in operation .Molecular Structure Analysis
The molecular formula of 2,4-Dichloro-6-fluoropyrimidine is C4HCl2FN2 . The molecular weight is 166.97 . The InChI code is 1S/C4HCl2FN2/c5-2-1-3(7)9-4(6)8-2/h1H .Physical And Chemical Properties Analysis
2,4-Dichloro-6-fluoropyrimidine has a density of 1.605 g/cm3 . It has a boiling point of 212.2ºC at 760 mmHg . The flash point is 82.1ºC .Scientific Research Applications
Synthesis of New Pyrimidine Derivatives
2,4-Dichloro-6-fluoropyrimidine is used in the regioselective synthesis of new pyrimidine derivatives using organolithium reagents . The nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products .
Synthesis of 4,6-Disubstituted Pyrimidines
There is interest in the synthesis of 4,6-disubstituted pyrimidines . Pyrimidines containing halogens at the 2- and 4-positions are excellent starting materials for introducing different aryl, alkyl, or heteroaryl groups into the pyrimidine ring .
Synthesis of 2- and 4-Substituted 5-Fluoropyrimidines
2,4-Dichloro-6-fluoropyrimidine reacts with alkoxides, phenols, and aromatic and heterocyclic amines to synthesize 2- and 4-substituted 5-fluoropyrimidines .
Precursor in the Synthesis of Kinase Inhibitors
2,4-Dichloro-6-fluoropyrimidine serves as a precursor in the synthesis of kinase inhibitors. These kinase inhibitors have potential applications in cancer therapy.
Intermediate for Pharmaceuticals
4,6-Dichloro-5-Fluoropyrimidine, which is similar to 2,4-Dichloro-6-fluoropyrimidine, is an useful intermediate for pharmaceuticals .
Synthesis of Hydrophobic Side Chains
2,4-Dichloro-6-fluoropyrimidine is used in the introduction of new hydrophobic side chains using organolithium reagents . The increase in hydrophobic character of the substituents in the 4-position of the pyrimidine ring is expected to enhance the binding affinity with the serotonin (5-HT) receptor sites .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrimidine derivatives often interact with various enzymes and receptors in the body, playing a crucial role in numerous biochemical processes .
Mode of Action
It is known that halogenated pyrimidines can undergo nucleophilic aromatic substitution reactions, which could potentially lead to changes in their targets .
Biochemical Pathways
It is known that fluoropyrimidines can be involved in the synthesis of various biologically active compounds .
Result of Action
It is known that fluoropyrimidines can be used in the synthesis of potential kinase inhibitors .
Action Environment
It is known that factors such as temperature, ph, and the presence of other compounds can influence the activity and stability of chemical compounds .
properties
IUPAC Name |
2,4-dichloro-6-fluoropyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HCl2FN2/c5-2-1-3(7)9-4(6)8-2/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GACAHZITGJKJAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(N=C1Cl)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HCl2FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10344487 | |
Record name | 2,4-Dichloro-6-fluoropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10344487 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-6-fluoropyrimidine | |
CAS RN |
3833-57-6 | |
Record name | 2,4-Dichloro-6-fluoropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10344487 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dichloro-6-fluoropyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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